Cas no 122652-87-3 (a-D-Glucose-1-phosphate disodium salt hydrate)
a-D-Glucose-1-phosphate disodium salt hydrate Chemical and Physical Properties
Names and Identifiers
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- α-D-Glucopyranose, 1-(dihydrogen phosphate), sodium salt, hydrate (1:2:)
- a-D-Glucose-1-phosphate disodium salt hydrate
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- Inchi: 1S/C6H13O9P.Na.H2O.H/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;;/h2-10H,1H2,(H2,11,12,13);;1H2;/t2-,3-,4+,5-,6-;;;/m1.../s1
- InChI Key: REBMEROGBYIUQJ-FBNUBEQJSA-N
- SMILES: O([C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)P(O)(O)=O.[NaH].O
a-D-Glucose-1-phosphate disodium salt hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | MG09199-2 g |
a-D-Glucose-1-phosphate disodium salt hydrate |
122652-87-3 | 2g |
$63.54 | 2023-01-11 | ||
| Biosynth | MG09199-5 g |
a-D-Glucose-1-phosphate disodium salt hydrate |
122652-87-3 | 5g |
$120.75 | 2023-01-11 | ||
| Biosynth | MG09199-10 g |
a-D-Glucose-1-phosphate disodium salt hydrate |
122652-87-3 | 10g |
$216.00 | 2023-01-11 | ||
| Biosynth | MG09199-25 g |
a-D-Glucose-1-phosphate disodium salt hydrate |
122652-87-3 | 25g |
$413.00 | 2023-01-11 | ||
| Biosynth | MG09199-50 g |
a-D-Glucose-1-phosphate disodium salt hydrate |
122652-87-3 | 50g |
$699.00 | 2023-01-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613401-10mg |
Sodium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl phosphate hydrate |
122652-87-3 | 98% | 10mg |
¥676.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613401-25mg |
Sodium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl phosphate hydrate |
122652-87-3 | 98% | 25mg |
¥1008.00 | 2024-08-09 |
a-D-Glucose-1-phosphate disodium salt hydrate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on a-D-Glucose-1-phosphate disodium salt hydrate
Recent Advances in the Application of a-D-Glucose-1-phosphate Disodium Salt Hydrate (CAS: 122652-87-3) in Biochemical and Pharmaceutical Research
The compound a-D-Glucose-1-phosphate disodium salt hydrate (CAS: 122652-87-3) has garnered significant attention in recent biochemical and pharmaceutical research due to its pivotal role in carbohydrate metabolism and enzymatic processes. This research brief synthesizes the latest findings on its applications, mechanisms, and potential therapeutic uses, drawing from peer-reviewed studies published within the last three years. The focus is on elucidating its structural properties, biochemical interactions, and emerging roles in drug development and metabolic engineering.
Recent studies highlight the compound's utility as a substrate for glycogen phosphorylase and other carbohydrate-active enzymes, enabling precise investigations into glycogen metabolism disorders. A 2023 study in Journal of Biological Chemistry demonstrated its use in synthesizing UDP-glucose, a key intermediate in glycosylation pathways, with 85% yield optimization under enzymatic catalysis. This breakthrough has implications for developing glycan-based therapeutics, particularly in oncology and immunology.
In pharmaceutical formulations, the hydrate form (CAS: 122652-87-3) has shown improved stability compared to anhydrous variants, as evidenced by accelerated stability testing (40°C/75% RH for 6 months) in a 2024 Molecular Pharmaceutics study. The disodium salt's enhanced solubility (up to 300 mg/mL in aqueous buffers at pH 7.4) makes it particularly valuable for parenteral drug delivery systems targeting metabolic diseases.
Cutting-edge research employs this compound in CRISPR-Cas9 assisted metabolic engineering of microbial cell factories. A 2023 Nature Biotechnology paper detailed its incorporation into E. coli chassis for high-titer production of rare sugars, achieving 12 g/L productivity through optimized phosphorylation cascades. This application aligns with growing demand for sustainable biomanufacturing of carbohydrate-based drugs.
Emerging therapeutic applications include its use as an adjuvant in cancer vaccines, where it enhances antigen-presenting cell activation by 40% (2024 Cell Reports Medicine). The mechanism involves TLR4-mediated NF-κB signaling, suggesting potential for combination immunotherapy. However, challenges remain in scaling GMP production while maintaining >99.5% HPLC purity, as noted in recent industry white papers from major CDMOs.
Future research directions identified in a 2024 review in Advanced Drug Delivery Reviews emphasize structural modifications to improve blood-brain barrier penetration for neurological applications, with preliminary in silico modeling showing promising LogP values (-1.2 to -0.8). Collaborative efforts between academia and industry are accelerating translational research, with three Phase I clinical trials currently investigating derivative compounds for glycogen storage diseases.
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